2-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile

• IUPAC Name: 2-[4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl]-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H20F2N6O/c1-12-23-16(18(20)21)9-17(24-12)26-3-5-27(6-4-26)19-13(10-22)8-14-11-28-7-2-15(14)25-19/h8-9,18H,2-7,11H2,1H3
• InChI Key: FLQLSTOUBPGYJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=C(C=C4COCCC4=N3)C#N)C(F)F
• Molecular Formula: C19H20F2N6O
• Molecular Weight: 386.4 g/mol
• CAS No.: 2549042-53-5

Description

The compound 2-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile features a complex heterocyclic architecture:

• Core structure: A pyrano[4,3-b]pyridine-carbonitrile scaffold, which is a fused bicyclic system combining pyran and pyridine rings with a nitrile group.
• Substituents: A piperazine ring at position 2 of the pyrano-pyridine core, which is substituted at the 4-position with a 6-(difluoromethyl)-2-methylpyrimidin-4-yl group. The pyrimidine moiety contains a difluoromethyl group (enhancing metabolic stability and lipophilicity) and a methyl group (influencing steric and electronic properties).

Piperazine derivatives are widely employed in medicinal chemistry to improve solubility and bioavailability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share structural motifs with the target molecule, differing primarily in substituents on the pyrimidine, piperazine, or core heterocyclic systems:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Pyrimidine Substituents	Piperazine Substituent	Key Functional Groups	Molecular Weight (g/mol)
Target Compound	Pyrano[4,3-b]pyridine-carbonitrile	6-(difluoromethyl)-2-methyl	4-linked pyrimidinyl	Nitrile, difluoromethyl	~450 (estimated)
2-[4-(4-Methoxypyrimidin-2-yl)piperazin-1-yl]-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile	Pyrano[4,3-b]pyridine-carbonitrile	4-methoxy-2-methyl	4-linked pyrimidinyl	Nitrile, methoxy	~436
5-Chloro-6-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	Pyridine-carbonitrile	2-(dimethylamino)-6-methyl	4-linked pyrimidinyl	Nitrile, chloro, dimethylamino	~413
7-Amino-1,3-dimethyl-5-phenyl-2,4-dioxo-tetrahydro-2H-pyrano[2,3-d]pyrimidine-6-carbonitrile	Pyrano[2,3-d]pyrimidine	N/A (pyrimidine fused to pyran)	N/A	Nitrile, amino, dioxo	~367

Key Observations:

Fluorine vs. Methoxy/Chloro : The difluoromethyl group in the target compound may increase lipophilicity and metabolic stability compared to methoxy (electron-donating) or chloro (electron-withdrawing) substituents in analogs .

Core Heterocycle: Pyrano-pyridine (target) vs.

Table 2: Inferred Properties Based on Structural Features

Compound Name	Solubility (Predicted)	Lipophilicity (LogP)	Metabolic Stability	Potential Applications
Target Compound	Moderate (piperazine)	~3.5 (high)	High (due to difluoromethyl)	Kinase inhibitors, CNS agents
2-[4-(4-Methoxypyrimidin-2-yl)piperazin-1-yl]-pyrano[4,3-b]pyridine-3-carbonitrile	High	~2.8	Moderate	Anticancer agents
5-Chloro-6-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile	Low	~3.2	Low (chloro susceptibility)	Antimicrobials

Notes:

• Solubility : Piperazine generally improves aqueous solubility, but chloro substituents () may reduce it.
• Metabolic Stability : Difluoromethyl groups resist oxidative degradation compared to methyl or methoxy groups .